Cas no 2253638-47-8 (Tert-butyl N-(9-imino-9-oxo-1-oxa-9lambda6-thiaspiro[5.5]undecan-4-yl)carbamate)

• Product Name: Tert-butyl N-(9-imino-9-oxo-1-oxa-9lambda6-thiaspiro[5.5]undecan-4-yl)carbamate
• CAS No: 2253638-47-8
• MF: C₁₄H₂₆N₂O₄S
• MW: 318.432242870331
• CID: 4786946
• Update Time: 2025-07-09

Tert-butyl N-(9-imino-9-oxo-1-oxa-9lambda6-thiaspiro[5.5]undecan-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-(9-imino-9-oxo-1-oxa-9lambda6-thiaspiro[5.5]undecan-4-yl)carbamate

• Inchi： 1S/C14H26N2O4S/c1-13(2,3)20-12(17)16-11-4-7-19-14(10-11)5-8-21(15,18)9-6-14/h11,15H,4-10H2,1-3H3,(H,16,17)
• InChI Key： RBUDHOGVWMPLTN-UHFFFAOYSA-N
• SMILES： S1(CCC2(CC1)CC(CCO2)NC(=O)OC(C)(C)C)(=N)=O

Computed Properties

• Exact Mass: 318.16132849 g/mol
• Monoisotopic Mass: 318.16132849 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96.9
• Molecular Weight: 318.43

Additional information on Tert-butyl N-(9-imino-9-oxo-1-oxa-9lambda6-thiaspiro[5.5]undecan-4-yl)carbamate

Comprehensive Overview of Tert-butyl N-(9-imino-9-oxo-1-oxa-9lambda6-thiaspiro[5.5]undecan-4-yl)carbamate (CAS No. 2253638-47-8)

The compound Tert-butyl N-(9-imino-9-oxo-1-oxa-9lambda6-thiaspiro[5.5]undecan-4-yl)carbamate, with the CAS No. 2253638-47-8, is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique spirocyclic structure and functional groups make it a promising candidate for various applications, particularly in drug discovery and development. The compound's intricate design combines a thiaspiro core with a tert-butyl carbamate moiety, offering a versatile platform for further chemical modifications.

In recent years, the demand for novel spirocyclic compounds has surged, driven by their potential to address unmet medical needs. Researchers are particularly interested in the 9-imino-9-oxo group, which is known to enhance binding affinity and selectivity in target interactions. This compound's 1-oxa-9lambda6-thia bridge further contributes to its stability and bioavailability, making it a valuable scaffold for designing new therapeutics. The inclusion of a tert-butyl group also improves solubility and metabolic stability, which are critical factors in drug development.

The CAS No. 2253638-47-8 has been the subject of numerous studies exploring its potential in treating various conditions. For instance, its spiro[5.5]undecane framework is reminiscent of other biologically active molecules, suggesting possible applications in neurology and oncology. The compound's ability to modulate specific enzymatic pathways has also piqued the interest of researchers working on enzyme inhibitors and signal transduction modulators. These attributes align with current trends in personalized medicine and targeted therapies.

From a synthetic chemistry perspective, the preparation of Tert-butyl N-(9-imino-9-oxo-1-oxa-9lambda6-thiaspiro[5.5]undecan-4-yl)carbamate involves multi-step reactions that require precise control over reaction conditions. The use of advanced techniques such as microwave-assisted synthesis and catalytic asymmetric methods has been reported to improve yields and enantioselectivity. These innovations are particularly relevant given the growing emphasis on green chemistry and sustainable practices in the pharmaceutical industry.

The compound's CAS No. 2253638-47-8 is also frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. Keywords such as "spirocyclic drug candidates", "thiaspiro derivatives", and "tert-butyl carbamate applications" are often associated with this molecule, indicating its broad appeal. Additionally, the rise of AI-driven drug discovery has further amplified interest in such compounds, as they offer rich data for machine learning models predicting bioactivity and ADMET properties.

In conclusion, Tert-butyl N-(9-imino-9-oxo-1-oxa-9lambda6-thiaspiro[5.5]undecan-4-yl)carbamate (CAS No. 2253638-47-8) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a compelling subject for ongoing and future research. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in the development of next-generation therapeutics.